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Abstract

N-(3-Oxohexanoyl)-L-homoserine lactone (OHHL), also known as 3-0xo0-C6-HSL, is a pivotal
signaling molecule in the quorum sensing (QS) systems of numerous Gram-negative bacteria.
[1] As a member of the N-acyl homoserine lactone (AHL) family, OHHL acts as an autoinducer,
enabling bacteria to monitor their population density and coordinate gene expression for
collective behaviors such as biofilm formation, virulence factor production, and
bioluminescence.[1][2] Its discovery in the marine bacterium Vibrio fischeri was foundational to
the field of quorum sensing.[1][2] This document provides a comprehensive overview of the
chemical structure, physicochemical and biological properties, relevant signaling pathways,
and detailed experimental protocols for the synthesis and quantification of OHHL.

Chemical Structure and Properties

N-(3-Oxohexanoyl)-L-homoserine lactone is composed of a homoserine lactone ring linked
via an amide bond to a 6-carbon acyl side chain with a ketone group at the C3 position.[3] This
specific structure, particularly the acyl chain length and modification, is critical for its binding
specificity to its cognate receptor protein.[1]
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Chemical Identity

Identifier Value

IUPAC Name 3-0x0-N-[(3S)-2-0xo0xolan-3-yllhexanamide[3]
N-(beta-Ketocaproyl)-L-homoserine lactone, 3-

Synonyms
0x0-C6-HSL, OHHL[3][4]

CAS Number 143537-62-6[4][5]

Molecular Formula C10H15NO4[1][3]

InChl Key YRYOXRMDHALAFL-QMMMGPOBSA-N[1][3]

hvsicochemical .

Property Value Source
Molecular Weight 213.23 g/mol [11[3]
Appearance Off-white to light yellow solid [5]
XLogP3 0.9 [3]
) ) -5.7° (c=0.75 g/100mL in
Optical Rotation [5]
CHCI3)
Purity (HPLC) >99% (typical commercial) [5]

N Powder: -20°C (3 years); In
Storage Conditions [5]
solvent: -80°C (6 months)

Biological Role in Quorum Sensing

OHHL is a key autoinducer in cell-to-cell communication, a process known as quorum sensing.
[6] Bacteria that utilize this system produce and release OHHL into their environment. As the
bacterial population density increases, the extracellular concentration of OHHL rises.[1] Upon
reaching a critical threshold, OHHL diffuses back into the cells and binds to a specific
cytoplasmic receptor protein, typically a member of the LuxR family of transcriptional
regulators.[4][6] This OHHL-receptor complex then binds to specific DNA sequences, known as
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lux boxes, in the promoter regions of target genes, thereby activating or repressing their
transcription.[1][7]

This coordinated gene expression regulates a variety of physiological processes:

e Bioluminescence: In Vibrio fischeri, OHHL binding to the LuxR protein activates the lux
operon, leading to light production.[1]

 Virulence Factor Production: In pathogens like Pseudomonas aeruginosa and Erwinia
carotovora, OHHL controls the expression of toxins, proteases, and other factors essential
for pathogenicity.[1][4][8]

 Biofilm Formation: AHL signaling is crucial for the development and maturation of biofilms,
structured communities of bacteria.[2]

» Antibiotic Synthesis: In some bacteria, OHHL regulates the production of secondary
metabolites, including antibiotics like carbapenem.[4]

The Luxl/LuxR Signaling Pathway in Vibrio fischeri

The canonical model for OHHL-mediated quorum sensing is the LuxIl/LuxR system in V.
fischeri. The synthase protein, Luxl, catalyzes the synthesis of OHHL from S-adenosyl-L-
methionine (SAM) and an acylated acyl carrier protein (acyl-ACP) from the fatty acid
biosynthesis pathway.[9] OHHL freely diffuses across the cell membrane. At high cell density, it
accumulates and binds to the LuxR transcriptional activator, inducing a conformational change
that promotes protein multimerization and DNA binding.[4] The LuxR-OHHL complex activates
the transcription of the luxICDABEG operon, which encodes the machinery for
bioluminescence (LuxAB) and the Luxl synthase itself, creating a positive feedback loop that
rapidly amplifies the QS signal.[7]
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1. Prepare Bioreporter Culture . ’ Unknown
(Grow to exponential phase) 2. Prepare Samples in 96-well Plate + 0 nM OHHL
i Unknown
3. Add Bioreporter to Wells + X nM OHHL

Unknown
+2X nM OHHL
5. Data Analysis:
Normalize Luminescence (RLU/OD)

6. Plot: Norm. Luminescence
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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